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Compound of Interest

Compound Name: Ferric ammonium citrate,brown

Cat. No.: B1171540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical and physical properties of

brown ferric ammonium citrate, a compound with significant applications in the pharmaceutical

and research sectors. This document elucidates its variable chemical formula and molecular

weight, details its synthesis and key chemical characteristics, and explores its role in biological

signaling pathways.

Core Chemical and Physical Properties
Ferric ammonium citrate (brown) is a complex salt of undetermined structure, composed of

iron, ammonia, and citric acid.[1][2] Unlike a simple compound with a fixed stoichiometry, its

composition is known to be variable.[3] This variability is a critical consideration for researchers

and drug development professionals requiring precise characterization of their starting

materials.

The appearance of brown ferric ammonium citrate is typically as thin, transparent brown to

reddish-brown scales or granules, or as a brownish-yellow powder.[1][4] It may have a slight

ammoniacal odor and is known to be deliquescent, readily absorbing moisture from the air, and

is light-sensitive.[2][5] It is highly soluble in water but insoluble in ethanol.[1][6]
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The chemical formula for brown ferric ammonium citrate is often represented in multiple ways,

reflecting its complex and variable nature. While a simplified formula of C₆H₈FeNO₇ is

frequently cited, a more descriptive representation is C₆H₈O₇ • xFe • yNH₃, which better

captures the variable iron and ammonia content.[7] Some sources also propose the formula

(NH₄)₅Fe(C₆H₄O₇)₂.[8] Another cited formula is C₁₂H₂₂FeN₃O₁₄.[4][9]

This variability directly impacts the molecular weight, which is consequently not a fixed value.[3]

[10] However, based on the commonly cited formulas, a range of molecular weights can be

considered.

Chemical Formula Molecular Weight ( g/mol ) Source(s)

C₆H₈FeNO₇ ~261.975 [7]

C₁₂H₂₂FeN₃O₁₄ 488.16 [9][11]

Variable Not applicable [3]

Synthesis and Manufacturing
The production of ferric ammonium citrate generally involves the reaction of ferric hydroxide

with citric acid, followed by treatment with ammonium hydroxide.[12] The resulting solution is

then evaporated and dried. The stoichiometry of the initial reactants influences whether the

brown or green form of the salt is produced, with the brown form being obtained from an

alkaline solution.[13]

An alternative synthesis method starts with the reaction of citric acid and iron powder in water,

heated to generate ferrous citrate. This intermediate is then oxidized using hydrogen peroxide,

followed by neutralization with ammonia to a pH of 7 or higher. The resulting solution is filtered,

concentrated, and dried.[14] Another described method involves the electrolytic dissolution of

an iron anode in a solution of citric acid and ammonia.[9]

Applications in Research and Drug Development
Ferric ammonium citrate is a widely used iron supplement for the treatment of iron-deficiency

anemia.[15][16] Its high water solubility and bioavailability make it an effective option for oral

iron supplementation.[6][17] Beyond its use as a nutrient, it serves as a valuable tool in
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biological research to induce iron overload in cellular models, enabling the study of iron-related

cellular processes and toxicities.[18]

Role in Cellular Signaling Pathways
Recent research has highlighted the involvement of ferric ammonium citrate in modulating

specific cellular signaling pathways, particularly those related to iron-induced cell death.

NRF2 Signaling Pathway and Ferroptosis
Ferric ammonium citrate has been shown to regulate iron-induced cell death, or ferroptosis, in

mature porcine oocytes through the NRF2 signaling pathway.[3][19] Iron overload induced by

ferric ammonium citrate can lead to increased oxidative stress, mitochondrial dysfunction, and

autophagy, ultimately impairing oocyte quality.[3]
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Caption: FAC-induced regulation of ferroptosis via the NRF2 pathway.

ROS-Mediated Apoptosis
In human hepatic cells, iron overload induced by ferric ammonium citrate can trigger apoptosis

through both extrinsic (death receptor) and intrinsic (mitochondrial) signaling pathways.[18]

This process is mediated by an increase in reactive oxygen species (ROS), which in turn

activates the p38 MAPK and NF-κB pathways.[8][18]
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Caption: FAC-induced ROS-mediated apoptosis pathways.

Experimental Protocols
Assay for Iron Content
A common method for determining the iron content in ferric ammonium citrate is through

iodometric titration.[1][20]

Methodology:
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Accurately weigh approximately 1 g of the sample and dissolve it in 25 mL of water and 5 mL

of hydrochloric acid in a 250 mL glass-stoppered Erlenmeyer flask.[1][20]

Add 4 g of potassium iodide to the solution, stopper the flask, and allow it to stand for 15

minutes, protected from light.[1][20]

Add 100 mL of water and titrate the liberated iodine with a standardized 0.1 N sodium

thiosulfate solution, using a starch indicator.[1][20]

A blank determination should be performed, and any necessary corrections made.[1][20]

Each mL of 0.1 N sodium thiosulfate is equivalent to 5.585 mg of iron (Fe).[1][20]

Experimental Workflow for Studying Iron Overload
The following workflow can be employed to study the effects of ferric ammonium citrate-

induced iron overload in a cell culture model.

4. Downstream Assays

1. Cell Culture
(e.g., Hepatic Cells)

2. Treatment with FAC
(Varying concentrations and times)

3. Cell Harvesting

Cell Viability Assay
(e.g., MTT) ROS Measurement Western Blotting

(for signaling proteins)
qRT-PCR

(for gene expression)

5. Data Analysis
and Interpretation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/additive-189-m1.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-189.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/additive-189-m1.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-189.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/additive-189-m1.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-189.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/additive-189-m1.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-189.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/additive-189-m1.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-189.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for in vitro iron overload studies using FAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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